N-[5-(4-propoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-adamantanecarboxamide

• Molecular Formula: C22H27N3O2S
• Molecular Weight: 397.5 g/mol
• IUPAC Name: N-[5-(4-propoxyphenyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide
• InChI: InChI=1S/C22H27N3O2S/c1-2-7-27-18-5-3-17(4-6-18)19-24-25-21(28-19)23-20(26)22-11-14-8-15(12-22)10-16(9-14)13-22/h3-6,14-16H,2,7-13H2,1H3,(H,23,25,26)
• InChI Key: PXWFVYKVKVDPFO-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C2=NN=C(S2)NC(=O)C34CC5CC(C3)CC(C5)C4

Description

N-[5-(4-propoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-adamantanecarboxamide, commonly known as PTZ-ABA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of PTZ-ABA is not fully understood, but it is believed to act by modulating the activity of ion channels in the brain, particularly those involved in the regulation of neuronal excitability. It has been shown to enhance the activity of gamma-aminobutyric acid (GABA) receptors, which are responsible for inhibiting the activity of neurons in the brain.
Biochemical and Physiological Effects:
PTZ-ABA has been shown to exhibit a range of biochemical and physiological effects in various animal models. It has been found to increase the levels of GABA in the brain, reduce the levels of inflammatory cytokines, and protect against oxidative stress. Additionally, it has been shown to reduce the frequency and severity of seizures in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PTZ-ABA in lab experiments is its ability to cross the blood-brain barrier, allowing it to target the central nervous system directly. Additionally, it has been found to be relatively safe and well-tolerated in animal models, with few reported side effects. However, one of the limitations of using PTZ-ABA is its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several potential future directions for research on PTZ-ABA. One area of interest is its potential use in the treatment of Alzheimer's disease, as it has been shown to reduce cognitive decline in animal models. Additionally, further research is needed to determine the optimal dosage and administration of PTZ-ABA for various therapeutic applications. Finally, the development of more cost-effective synthesis methods may help to make PTZ-ABA more widely available for scientific research.

Synthesis Methods

PTZ-ABA can be synthesized using a multi-step process that involves the reaction of 4-propoxybenzoyl chloride with thiosemicarbazide to produce 5-(4-propoxyphenyl)-1,3,4-thiadiazol-2-amine. This intermediate is then reacted with 1-adamantanecarboxylic acid chloride to produce PTZ-ABA.

Scientific Research Applications

PTZ-ABA has been extensively studied for its potential therapeutic applications in various fields of scientific research. It has been found to exhibit anticonvulsant, neuroprotective, and anti-inflammatory properties, making it a promising candidate for the treatment of neurological disorders such as epilepsy, Alzheimer's disease, and multiple sclerosis.